Cas no 21416-46-6 (2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-)

• Product Name: 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
• CAS No: 21416-46-6
• MF: C₂₁H₁₄N₂O₆S
• MW: 422.410664081573
• CID: 271589
• PubChem ID: 80877
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
• (4E)-3-oxo-4-[2-(1-sulfonaphthalen-2-yl)hydrazinylidene]-3,4-dihydronaphthalene-2-carboxylic acid
• (4E)-3-Oxo-4-[(1-sulfo-2-naphthyl)hydrazono]-3,4-dihydro-2-naphth alenecarboxylic acid
• SCHEMBL13276323
• 2-Naphthalenecarboxylic acid, 3-hydroxy-4-((1-sulfo-2-naphthalenyl)azo)-
• DTXSID90863803
• NS00040967
• NS00124539
• 21416-46-6
• SCHEMBL9102907
• D&C Red 34
• SCHEMBL13276324
• 3-Hydroxy-4-[(1-sulfonaphthalen-2-yl)diazenyl]naphthalene-2-carboxylic acid
• SCHEMBL92065
• D&c Red No.34

• Inchi： 1S/C21H14N2O6S/c24-19-16(21(25)26)11-13-6-2-3-7-14(13)18(19)23-22-17-10-9-12-5-1-4-8-15(12)20(17)30(27,28)29/h1-11,24H,(H,25,26)(H,27,28,29)/b23-22+
• InChI Key： PWUSHZPXYOALFZ-GHVJWSGMSA-N
• SMILES： S(C1C(=CC=C2C=CC=CC=12)/N=N/C1=C(C(C(=O)O)=CC2C=CC=CC=21)O)(=O)(=O)O

Computed Properties

• Exact Mass: 422.05732
• Monoisotopic Mass: 422.057257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142
• XLogP3: 4.7

Experimental Properties

• Density: 1.53
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.717
• PSA: 136.62
• LogP: 4.10720